Cas no 1070879-72-9 (8-ethyl-2-phenyl-1h-quinolin-4-one)

• Product Name: 8-ethyl-2-phenyl-1h-quinolin-4-one
• CAS No: 1070879-72-9
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 1185725
• PubChem ID: 39346171
• Update Time: 2025-08-02

8-ethyl-2-phenyl-1h-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-ethyl-2-phenyl-1h-quinolin-4-one
• 8-Ethyl-2-phenyl-4-quinolinol
• CTK8E5578
• CTK8F7390
• 8-Ethyl-4-hydroxy-2-phenylquinoline
• ZINC32099893
• AKOS009867839
• 8-Ethyl-2-phenyl-4-quinolinol;8-Ethyl-4-hydroxy-2-phenylquinoline;
• MFCD11505228
• 8-Ethyl-2-phenylquinolin-4(1H)-one
• DTXSID90653721
• 1070879-72-9

• Inchi： 1S/C17H15NO/c1-2-12-9-6-10-14-16(19)11-15(18-17(12)14)13-7-4-3-5-8-13/h3-11H,2H2,1H3,(H,18,19)
• InChI Key： VJVFULOSEFIFDE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NC2C1=CC=CC=2CC

Computed Properties

• Exact Mass: 249.11500
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 4.16980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-ethyl-2-phenyl-1h-quinolin-4-one

Recent Advances in the Study of 8-Ethyl-2-phenyl-1H-quinolin-4-one (CAS: 1070879-72-9) in Chemical Biology and Pharmaceutical Research

The compound 8-ethyl-2-phenyl-1H-quinolin-4-one (CAS: 1070879-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative has shown promising potential in various therapeutic applications, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cancer cell proliferation and survival. In vitro studies have demonstrated that 8-ethyl-2-phenyl-1H-quinolin-4-one exhibits potent inhibitory effects on certain kinases, which are critical for tumor growth and metastasis. These findings suggest that this compound could serve as a lead molecule for the development of novel kinase inhibitors.

In addition to its anticancer properties, 8-ethyl-2-phenyl-1H-quinolin-4-one has also been investigated for its antimicrobial activity. Recent studies have shown that this compound exhibits broad-spectrum activity against a range of bacterial and fungal pathogens. Its unique chemical structure allows it to disrupt microbial cell membranes and inhibit essential enzymatic processes, making it a promising candidate for the development of new antimicrobial agents.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have indicated that 8-ethyl-2-phenyl-1H-quinolin-4-one may have neuroprotective effects, possibly through its ability to reduce oxidative stress and inflammation in neuronal cells. These findings open up new avenues for research into its use in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of 8-ethyl-2-phenyl-1H-quinolin-4-one as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural optimization and formulation studies. Recent advances in drug delivery systems, such as nanoparticle-based carriers, may offer solutions to some of these challenges.

In conclusion, 8-ethyl-2-phenyl-1H-quinolin-4-one (CAS: 1070879-72-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.